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Compound of Interest

Compound Name: GR231118

Cat. No.: B549500 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers working with the Neuropeptide Y4 receptor (Y4R), particularly in the

context of the compound GR231118.

Frequently Asked Questions (FAQs)
Q1: I am using GR231118 to block the Y4 receptor, but I am seeing unexpected agonistic

effects. Why is this happening?

A1: This is a common point of confusion. While GR231118 is a potent antagonist of the

Neuropeptide Y Y1 receptor, it functions as a potent agonist at the human Y4 receptor.[1][2][3]

[4] Therefore, the effects you are observing are likely due to the activation, not the blockade, of

the Y4 receptor.

Q2: How can I block the Y4 receptor agonism caused by GR231118?

A2: To block the Y4 receptor agonism of GR231118, you will need to use a Y4 receptor

antagonist. Two potential antagonists are available for research purposes: (S)-VU0637120 and

UR-AK49. Of the two, (S)-VU0637120 is a more selective and potent option.

Q3: What are the pharmacological properties of GR231118 and the recommended Y4

antagonists?

A3: The table below summarizes the key pharmacological data for these compounds.
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Compound Primary Target Action at Y4R
Potency at
Y4R

Selectivity
Notes

GR231118 Y1 Receptor Agonist
pEC50 = 8.6; pKi

= 9.6[1]

Potent Y1

receptor

antagonist (pA2

= 10.0-10.5).[1]

[3] Also has

affinity for the Y6

receptor.[1]

(S)-VU0637120 Y4 Receptor
Allosteric

Antagonist

IC50 = 2.7 µM;

KB = 300-400

nM[5][6]

First-in-class

selective

allosteric

antagonist for the

Y4 receptor.[1][2]

UR-AK49 Y4 Receptor Antagonist
pKi = 4.17 (IC50

= 68 µM)[2][7]

Low potency. It is

unselective and

can also bind to

Y1 and Y5

receptors.[5][8]

Q4: What signaling pathways are activated by the Y4 receptor?

A4: The Y4 receptor, like other Neuropeptide Y receptors, primarily couples to Gi/o proteins.[9]

Activation of this pathway leads to the inhibition of adenylyl cyclase, resulting in a decrease in

intracellular cyclic AMP (cAMP) levels. In some cellular contexts, the Y4 receptor can also

couple to Gq proteins, leading to the activation of phospholipase C and a subsequent increase

in intracellular calcium (Ca2+).[10]
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Y4 Receptor Activation

Gi/o Pathway

Gq Pathway
GR231118 (Agonist) Y4 ReceptorBinds to

Gi/o Protein
Activates

Gq Protein

Activates

Adenylyl CyclaseInhibits ↓ cAMP

Phospholipase CActivates ↑ Intracellular Ca2+
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Assay Setup

Treatment

Measurement

Data Analysis

Seed Y4R-expressing cells
(e.g., HEK293, CHO)

Pre-incubate with Y4R antagonist
((S)-VU0637120 or UR-AK49)

Allow cells to adhere

Stimulate with GR231118

Varying antagonist concentrations

Calcium Mobilization Assay
(Fluo-4 or Fura-2)

Measure downstream signal

cAMP Accumulation Assay
(HTRF or LANCE)

Measure downstream signal

Radioligand Binding Assay
([125I]-PYY)

Measure downstream signal

Generate dose-response curves
and calculate IC50 of the antagonist

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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